Cas no 2171590-27-3 (4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid
• CAS No: 2171590-27-3
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 5867045
• PubChem ID: 165833950
• Update Time: 2025-07-22

4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid
• 2171590-27-3
• EN300-1280977

• Inchi： 1S/C8H12N2O4/c9-8(14)5-3-4-10(5)6(11)1-2-7(12)13/h5H,1-4H2,(H2,9,14)(H,12,13)
• InChI Key： HOIFWQHJIRMOTM-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 200.07970687g/mol
• Monoisotopic Mass: 200.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 101Ų

Additional information on 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid

Introduction to 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid (CAS No. 2171590-27-3)

4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid, identified by the chemical registration number CAS No. 2171590-27-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a carbamoylazetidine moiety linked to a 4-oxobutanoic acid backbone, exhibits structural features that make it a valuable intermediate in the development of novel therapeutic agents. The unique combination of functional groups within its molecular framework positions it as a candidate for further exploration in drug discovery, particularly in the modulation of biological pathways associated with inflammation, metabolic disorders, and neurodegenerative diseases.

The carbamoylazetidine component of this compound is a heterocyclic structure that has garnered attention due to its potential bioactivity. Azetidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them promising scaffolds for medicinal chemistry. The presence of the carbamoyl group further enhances the compound's reactivity, allowing for diverse derivatization strategies that can fine-tune its pharmacological properties. This flexibility is particularly useful in the design of molecules with improved solubility, selectivity, and metabolic stability.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting serine proteases, which play critical roles in various physiological and pathological processes. The 4-oxobutanoic acid moiety in this compound suggests potential interactions with serine hydrolases, a class of enzymes implicated in conditions such as cancer, inflammation, and cardiovascular diseases. Studies have demonstrated that molecules containing β-keto acid derivatives can serve as potent inhibitors of these enzymes by mimicking the transition state of their natural substrates. The incorporation of a carbamoylazetidine group into such a framework may enhance binding affinity and specificity, leading to more effective therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel inhibitors based on structural motifs like those found in 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid. By leveraging high-throughput virtual screening and enzyme kinetics studies, researchers have identified lead compounds capable of modulating key serine proteases such as caspase-3 and matrix metalloproteinases (MMPs). These proteases are involved in processes ranging from apoptosis to extracellular matrix degradation, making them attractive targets for therapeutic intervention. The structural diversity offered by compounds like this one allows for the exploration of multiple binding modes and interactions, which can be crucial for achieving high-affinity inhibition.

The synthesis of 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid presents an interesting challenge due to the complexity of its functional groups. Traditional synthetic routes may involve multi-step sequences requiring careful control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more efficient and scalable production of complex heterocyclic compounds. These techniques not only improve yield but also enhance the purity of the final product, which is essential for subsequent pharmacological evaluation.

In the context of drug discovery pipelines, intermediates like 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid serve as building blocks for more elaborate structures. By systematically varying substituents on the carbamoylazetidine ring or the 4-oxobutanoic acid side chain, chemists can generate libraries of compounds with tailored properties. Such libraries are then subjected to screening assays to identify molecules with desired biological activity. This approach has been successfully applied in academic and industrial settings to discover novel drugs targeting a wide range of diseases.

The pharmacokinetic properties of 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid are also an important consideration in its potential therapeutic applications. Factors such as oral bioavailability, metabolic stability, and cellular permeability must be evaluated to ensure that the compound can reach its target site effectively. Preclinical studies often involve assessing these parameters using cell-based assays and animal models. For instance, Caco-2 cell transmembrane permeability assays can provide insights into oral absorption potential, while liver microsomal stability studies can predict metabolic clearance rates.

From a broader perspective, the development of innovative therapeutics relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound 4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid, with its unique structural features, exemplifies how fundamental research can lead to practical applications in medicine. By understanding its synthetic pathways and exploring its biological interactions, scientists can contribute to addressing unmet medical needs through targeted drug design.

The future directions for research involving this compound may include exploring its role in modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and atherosclerosis. Additionally, investigating its interactions with other biological targets could uncover new therapeutic possibilities in areas like oncology and neurology. As computational tools continue to evolve, virtual screening methods will likely play an even greater role in identifying promising candidates like this one for further experimental validation.

In conclusion,4-(2-carbamoylazetidin-1-yl)-4-oxobutanoic acid (CAS No. 2171590-27-3) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its potential applications in modulating key biological processes highlight its significance as a research tool and a candidate intermediate for drug development programs aimed at treating various human diseases.